1-{[2-(4-bromophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole

• IUPAC Name: 1-[[2-(4-bromophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl]-1,2,4-triazole
• InChI: InChI=1S/C15H18BrN3O2/c1-2-3-14-8-20-15(21-14,9-19-11-17-10-18-19)12-4-6-13(16)7-5-12/h4-7,10-11,14H,2-3,8-9H2,1H3
• InChI Key: HWFIWTDYNAQJAN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1COC(O1)(CN2C=NC=N2)C3=CC=C(C=C3)Br
• Molecular Formula: C15H18BrN3O2
• Molecular Weight: 352.23 g/mol

Description

The compound “1-{[2-(4-bromophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole” is a derivative of 1,2,4-triazole. Triazole derivatives are known to exhibit a wide range of biological activities and are used in the development of various pharmaceuticals.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives involves various techniques. For instance, one method involves the use of Suzuki–Miyaura cross-coupling reactions in aqueous medium. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is confirmed by various spectroscopic techniques. For example, the IR absorption spectra of these compounds show signals for C=O groups at 1650–1712 cm−1. The 1H-NMR spectrum shows two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives are complex and can involve various steps. For instance, the synthesis of triazole derivatives involves reactions with different arylboronic acids in aqueous medium.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary. For instance, one derivative, 1-(4-bromophenyl)-3,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-one, has a yield of 58%, a melting point of 110–113 °C, and shows IR absorption at various frequencies.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole derivatives can vary. Some compounds are considered hazardous according to the 2012 OSHA Hazard Communication Standard. They can cause acute oral toxicity, serious eye damage/eye irritation, and reproductive toxicity.

Future Directions

The future directions in the research of 1,2,4-triazole derivatives are promising. These compounds are being studied for their potential as anticancer agents. The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry.